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Compound of Interest

Methyl 5-iodo-2,4-
Compound Name:
dimethoxybenzoate

Cat. No.: B3189360

Abstract: This-document-provides-a-comprehensive-technical-overview-of-Methyl-5-iodo-2,4-
dimethoxybenzoate,-a-halogenated-aromatic-ester-of-interest-in-synthetic-organic-chemistry.-
It-details-the-compound's-physicochemical-properties,-outlines-plausible-synthetic-routes-with-
detailed-experimental-protocols,-and-discusses-its-potential-applications-as-a-chemical-
intermediate-in-research-and-drug-development.-This-guide-is-intended-for-researchers,-
chemists,-and-professionals-in-the-pharmaceutical-and-chemical-industries.

1.-Introduction

Methyl-5-iodo-2,4-dimethoxybenzoate-is-a-poly-substituted-aromatic-compound-featuring-an-
iodine-atom,-two-methoxy-groups,-and-a-methyl-ester-moiety-on-a-benzene-ring.-The-
presence-of-these-functional-groups,-particularly-the-reactive-carbon-iodine-bond,-makes-it-a-
valuable-building-block-for-the-synthesis-of-more-complex-molecules.-The-electron-donating-
methoxy-groups-activate-the-aromatic-ring,-influencing-its-reactivity,-while-the-iodine-atom-
serves-as-a-versatile-handle-for-various-cross-coupling-reactions.-This-guide-synthesizes-
available-data-on-related-compounds-to-provide-a-thorough-profile-of-this-specific-isomer.

2.-Physicochemical-and-Computed-Properties

While-extensive-experimental-data-for-Methyl-5-iodo-2,4-dimethoxybenzoate-is-not-readily-
available-in-peer-reviewed-literature,-its-properties-can-be-calculated-or-inferred-from-
structurally-similar-compounds.-The-following-tables-summarize-key-identifiers-and-computed-
physicochemical-properties.
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Table-1:-Chemical-Identifiers-for-Methyl-5-iodo-2,4-dimethoxybenzoate

Identifier Value

IUPAC-Name methyl-5-iodo-2,4-dimethoxybenzoate
Molecular-Formula C10H11104

Molecular-Weight 322.10-g/mol

Canonical-SMILES

COC1=C(C=C(C(=C1)I)OC)C(=0)0C

InChl-Key

ZTUGPZKBMBWVQO-UHFFFAOYSA-N

Table-2:-Computed-Physical-Properties

Property Value Source
Molecular-Weight 322.10-g/mol PubChem
XLogP3 2.4 PubChem
Hydrogen-Bond-Donor-Count 0 PubChem
Hydrogen-Bond-Acceptor-

4 PubChem
Count
Rotatable-Bond-Count 4 PubChem
Exact-Mass 321.97021-Da PubChem[1]
Topological-Polar-Surface-

44.8-A2 PubChem[1]

Area

3.-Synthesis-and-Reactivity

The-synthesis-of-Methyl-5-iodo-2,4-dimethoxybenzoate-can-be-logically-achieved-via-a-two-

step-process-starting-from-commercially-available-2,4-dimethoxybenzoic-acid.

3.1-Synthetic-Pathway

The-primary-synthetic-route-involves:
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 Electrophilic-lodination:-The-aromatic-ring-of-2,4-dimethoxybenzoic-acid-is-highly-activated-
by-the-two-methoxy-groups.-Electrophilic-iodination-is-expected-to-occur-at-the-C5-position,-
which-is-para-to-the-C2-methoxy-group-and-ortho-to-the-C4-methoxy-group,-the-most-
sterically-accessible-and-electronically-favored-position.

« Esterification:-The-resulting-5-iodo-2,4-dimethoxybenzoic-acid-is-then-converted-to-its-
methyl-ester,-typically-via-Fischer-esterification.

Step 1: Iodination

|2, Oxidizing Agent Step 2: Esterification

(e.g., KIO3, H202) Methanol (CHsOH)

(2,4-Dimethoxybenzoic Acid)M»(&iodo-ZA-dimethoxybenzoic acid) Acid Catalyst (€.g.. HzS0) (Methyl 5»iodo-2,4-dimethoxybenzoate)

Click to download full resolution via product page

Caption: Proposed synthetic pathway for Methyl 5-iodo-2,4-dimethoxybenzoate.

3.2-Reactivity

e Cross-Coupling-Reactions:-The-C-I-bond-is-highly-susceptible-to-oxidative-addition-with-
transition-metal-catalysts-(e.g.,-Palladium,-Copper).-This-makes-the-compound-an-
excellent-substrate-for-Suzuki,-Heck,-Sonogashira,-and-Buchwald-Hartwig-cross-coupling-
reactions,-allowing-for-the-introduction-of-various-aryl,-alkenyl,-alkynyl,-and-amino-moieties-
at-the-C5-position.

o Ester-Group-Transformations:-The-methyl-ester-can-undergo-hydrolysis-to-the-
corresponding-carboxylic-acid,-reduction-to-an-alcohol,-or-conversion-to-amides-via-
aminolysis.

4.-Experimental-Protocols
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The-following-are-detailed,-plausible-protocols-based-on-standard-procedures-for-the-

iodination-of-activated-arenes-and-Fischer-esterification.[2][3][4]

4.1-Protocol-1:-Synthesis-of-5-iodo-2,4-
dimethoxybenzoic-acid

Materials:

2,4-Dimethoxybenzoic-acid

lodine-(12)

Potassium-iodate-(KIOs)-or-30%-Hydrogen-Peroxide-(H202)[3]

Glacial-acetic-acid

Sulfuric-acid-(concentrated)

Sodium-thiosulfate-(Na2S203)

Ethyl-acetate

Brine

Anhydrous-sodium-sulfate-(Na2S0a4)

Procedure:

In-a-round-bottom-flask,-dissolve-2,4-dimethoxybenzoic-acid-(1.0-eq)-in-glacial-acetic-acid.

Add-elemental-iodine-(12)-(0.5-eq)-to-the-solution-and-stir-until-dissolved.

Slowly-add-a-solution-of-the-oxidizing-agent-(e.g.,-potassium-iodate,-0.2-eq)-dissolved-in-a-
minimal-amount-of-water,-or-add-30%-H202-(1.0-eq)-dropwise.-A-catalytic-amount-of-
sulfuric-acid-can-be-added-to-facilitate-the-reaction.[4]

Heat-the-reaction-mixture-to-60-80°C-and-stir-for-4-12-hours,-monitoring-the-reaction-
progress-by-Thin-Layer-Chromatography-(TLC).
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After-completion,-cool-the-mixture-to-room-temperature-and-pour-it-into-an-ice-water-slurry.

Quench-any-remaining-iodine-by-adding-a-saturated-aqueous-solution-of-sodium-
thiosulfate-until-the-dark-color-disappears.

Collect-the-precipitated-solid-by-vacuum-filtration.-If-no-solid-forms,-extract-the-aqueous-
mixture-with-ethyl-acetate-(3x).

Wash-the-combined-organic-layers-with-water-and-brine,-dry-over-anhydrous-sodium-
sulfate,-and-concentrate-under-reduced-pressure.

Purify-the-crude-product-by-recrystallization-(e.g.,-from-an-ethanol/water-mixture)-to-yield-5-
iodo-2,4-dimethoxybenzoic-acid.
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Preparation
Dissolve starting material & I2
in acetic acid.

:

Reaction
Add oxidizing agent.
Heat to 60-80°C for 4-12h.

continue heating

Monitoring
Check reaction progress
using TLC.

eaction complete

Workup
Cool, pour into ice water,
guench with Na2S20s.

:

Isolation
Filter precipitate or
extract with ethyl acetate.

:

Purification
Wash, dry, and concentrate.
Recrystallize product.

Click to download full resolution via product page
Caption: General experimental workflow for the iodination of 2,4-dimethoxybenzoic acid.

4.2-Protocol-2:-Synthesis-of-Methyl-5-iodo-2,4-
dimethoxybenzoate
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Materials:

¢ 5-iodo-2,4-dimethoxybenzoic-acid

e Methanol-(CH3OH)

e Sulfuric-acid-(H2S0a4,-concentrated)

e Saturated-sodium-bicarbonate-(NaHCOs)-solution

o Ethyl-acetate

e Brine

e Anhydrous-magnesium-sulfate-(MgSQOa)

Procedure:

e Suspend-5-iodo-2,4-dimethoxybenzoic-acid-(1.0-eq)-in-an-excess-of-methanol-in-a-round-
bottom-flask.

o Carefully-add-a-catalytic-amount-of-concentrated-sulfuric-acid-(e.g.,-3-5-drops)-to-the-
suspension.

o Heat-the-mixture-to-reflux-and-maintain-for-6-18-hours,-or-until-TLC-analysis-indicates-the-
disappearance-of-the-starting-material.

o Cool-the-reaction-to-room-temperature-and-remove-the-excess-methanol-under-reduced-
pressure.

o Dissolve-the-residue-in-ethyl-acetate-and-carefully-wash-with-a-saturated-solution-of-
sodium-bicarbonate-to-neutralize-the-acid-catalyst.

o Separate-the-organic-layer-and-wash-it-subsequently-with-water-and-brine.

» Dry-the-organic-layer-over-anhydrous-magnesium-sulfate,-filter,-and-concentrate-the-filtrate-
in-vacuo.
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 Purify-the-crude-ester-by-column-chromatography-on-silica-gel-or-recrystallization-to-obtain-

the-pure-product.

5.-Spectroscopic-Data-(Predicted)

The-following-is-a-predicted-NMR-data-set-for-Methyl-5-iodo-2,4-dimethoxybenzoate-in-

CDCls,-based-on-the-analysis-of-its-structure-and-data-from-similar-compounds.

Table-3:-Predicted-tH-and-13C-NMR-Data

Predicted-
Type Chemical-Shift- Multiplicity Assignment

(ppm)
1H-NMR ~-7.95 Singlet H-6-(Aromatic)
~-6.55 Singlet H-3-(Aromatic)

) C2-OCHs-or-C4-
~-3.90 Singlet
OCHs
) C4-OCHs-or-C2-
~-3.88 Singlet
OCHs

~-3.85 Singlet Ester-OCHs
13C-NMR ~-165 C=0-(Ester)
~-162 C4-OCHs
~-159 C2-OCHs
~-141 C6
~-115 C1l
~-95 C3
~-75 C5-I
~-56 Methoxy-Carbon
~-52 Ester-Methyl-Carbon
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Note:-Actual-experimental-values-may-vary.-These-predictions-are-for-estimation-purposes.

6.-Applications-in-Research-and-Drug-Development

lodoarenes-are-fundamental-precursors-in-modern-synthetic-chemistry,-and-Methyl-5-iodo-2,4-
dimethoxybenzoate-is-well-positioned-as-a-versatile-intermediate.

o Fragment-Based-Drug-Discovery:-The-2,4-dimethoxyphenyl-moiety-is-a-common-scaffold-
in-biologically-active-molecules.-This-compound-allows-for-the-strategic-introduction-of-this-
fragment-into-lead-compounds.

¢ Synthesis-of-Complex-Natural-Products:-As-an-intermediate,-it-can-be-used-in-the-total-
synthesis-of-natural-products-containing-a-poly-substituted-aromatic-core.

o Materials-Science:-Similar-iodinated-aromatics-are-used-in-the-synthesis-of-organic-linkers-
for-Metal-Organic-Frameworks-(MOFs)-and-other-functional-materials.[5] The-iodine-atom-
provides-a-site-for-further-elaboration-to-create-complex-linker-structures.

7.-Safety-and-Handling

o General-Precautions:-Handle-in-a-well-ventilated-fume-hood.-Wear-appropriate-Personal-
Protective-Equipment-(PPE),-including-safety-goggles,-gloves,-and-a-lab-coat.

» Toxicology:-Specific-toxicological-data-is-unavailable.-Compounds-of-this-class-may-cause-
skin,-eye,-and-respiratory-irritation.-Harmful-if-swallowed.

o Storage:-Store-in-a-cool,-dry-place-away-from-light-and-incompatible-materials-such-as-
strong-oxidizing-agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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